Cas no 2137765-70-7 (1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl-)

• Product Name: 1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl-
• CAS No: 2137765-70-7
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5293971
• Update Time: 2025-07-08

1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl-

• Inchi： 1S/C14H25NO/c1-4-8-13(3)11(2)12(16)15-14(13)9-6-5-7-10-14/h11H,4-10H2,1-3H3,(H,15,16)
• InChI Key： WSCDPWLADGSXAR-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(C)(CCC)C(C)C1=O

Additional information on 1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl-

1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl-

The compound with CAS No. 2137765-70-7, commonly referred to as 1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl, is a highly specialized organic compound with a unique chemical structure. This compound belongs to the spirocyclic class of molecules, characterized by two rings joined by a single atom. The spiro system in this compound is formed by a six-membered ring fused to a seven-membered ring, creating a complex yet stable framework.

The azaspiro designation indicates the presence of a nitrogen atom within the spiro system. In this case, the nitrogen is located at position 1 of the six-membered ring. The decan-2-one portion of the name signifies a ketone group at position 2 of the ten-carbon chain that forms part of the structure. The substituents on this compound are 3,4-dimethyl and 4-propyl, which add further complexity and functionality to the molecule.

Recent studies have highlighted the potential of 1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl in various fields, particularly in drug discovery and material science. Its unique spirocyclic structure provides a platform for exploring novel pharmacophores and bioisosteres. Researchers have demonstrated that this compound exhibits interesting biological activities, including anti-inflammatory and antioxidant properties.

The synthesis of 1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spiro system through intramolecular cyclization and the introduction of substituents via alkylation or acylation reactions. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in studying diseases such as cancer and neurodegenerative disorders. Additionally, its structural versatility allows for further functionalization to enhance its bioavailability and therapeutic efficacy.

From an environmental standpoint, researchers have investigated the degradation pathways of 1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl under various conditions. Studies suggest that it undergoes hydrolysis in aqueous environments, with degradation rates influenced by pH and temperature. Understanding these processes is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1-Azaspiro[4.5]decan-2-one, 3,4-dimethyl-4-propyl (CAS No. 2137765-70-7) is a fascinating compound with significant potential in both academic research and industrial applications. Its complex structure and diverse functional groups make it an ideal candidate for exploring new chemical entities with enhanced properties.